3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid
CAS No.:
Cat. No.: VC0004978
Molecular Formula: C27H29FN2O3
Molecular Weight: 448.5 g/mol
* For research use only. Not for human or veterinary use.
![3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid -](/images/no_structure.jpg)
| Molecular Formula | C27H29FN2O3 |
|---|---|
| Molecular Weight | 448.5 g/mol |
| IUPAC Name | 3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid |
| Standard InChI | InChI=1S/C27H29FN2O3/c28-25-18-22(13-11-20(25)12-14-27(31)32)29-19-21-6-4-10-26-24(21)9-5-15-30(26)16-17-33-23-7-2-1-3-8-23/h1-4,6-8,10-11,13,18,29H,5,9,12,14-17,19H2,(H,31,32) |
| Standard InChI Key | VENOXIKBBUVHRY-UHFFFAOYSA-N |
| SMILES | C1CC2=C(C=CC=C2N(C1)CCOC3=CC=CC=C3)CNC4=CC(=C(C=C4)CCC(=O)O)F |
| Canonical SMILES | C1CC2=C(C=CC=C2N(C1)CCOC3=CC=CC=C3)CNC4=CC(=C(C=C4)CCC(=O)O)F |
The compound 3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid is a complex organic molecule that belongs to the class of carboxylic acid derivatives. It features a quinoline ring system, which is commonly found in pharmaceuticals due to its biological activity. This compound is specifically identified by its chemical structure, which includes a 2-fluorophenyl group, a quinoline moiety, and a phenoxyethyl side chain.
Biological Activity and Applications
While specific biological activity data for 3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid are not readily available, compounds with similar structures often exhibit potential in pharmaceutical applications due to their ability to interact with biological targets. Quinoline derivatives are known for their antimicrobial, antimalarial, and anticancer properties .
Research Findings and Future Directions
Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in medicine. The presence of a quinoline ring and a fluorophenyl group suggests potential for biological activity, which could be explored through in vitro and in vivo studies.
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